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Cross-Resistance Profiles

The table below summarizes the cross-resistance data from recent studies on different plant pathogens.

Pathogen Cross-Resistance Observation Key Mutations Identified Reference
Botrytis cinerea Boscalid-resistant mutants H272R/Y, P225F/H, N230I (in [1]
(Gray mold) remained sensitive to sdhB gene)

benzovindiflupyr.

Sclerotium rolfsii  Positive cross-resistance SdhB-N180D, SdhC-Q68E, [2]
(Southern blight) observed between boscalid and SdhD-H103Y (Only SdhD-
benzovindiflupyr. H103Y linked to resistance)
Clarireedia spp. Positive cross-resistance Not specified in the abstract [3]
(Dollar spot) observed (correlation coefficient r
=0.82).

Molecular Mechanisms and Diagnhostic Tools

The cross-resistance is determined by how mutations in the succinate dehydrogenase (SDH) enzyme affect

the binding of different fungicides.
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e Mode of Action: Both boscalid and benzovindiflupyr are Succinate Dehydrogenase Inhibitors
(SDHIs). They function by binding to the ubiquinone binding site of the SDH enzyme, which is
composed of subunits B, C, and D, thereby disrupting cellular energy production in fungi [4].

¢ Mutation-Specific Effects: A mutation in the SDH enzyme can alter its structure, preventing a
fungicide from binding effectively. However, this change may not affect other fungicides in the same
class to the same degree due to their distinct chemical structures [4]. This explains why in Botrytis
cinerea, all tested sdhB mutants were still controlled by benzovindiflupyr [1].

¢ Detection Methods: Research on Botrytis cinerea has led to the development of molecular tools like
TaqMan assays for rapid detection of SDHI resistance mutations. This allows for monitoring
resistance development in field populations [1].

The following diagram illustrates the mechanism of resistance and the relationship between different

mutations and the fungicides.
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Key Experimental Protocols

For researchers, the methodologies used in these studies are critical for evaluating resistance.

o Assessing Fungicide Sensitivity (In Vitro)

o Purpose: To determine the effective concentration that inhibits 50% of mycelial growth (ECso)
[3].

o Protocol: Fungal isolates are cultured on agar plates (e.g., potato dextrose agar). Mycelial
plugs are transferred to plates amended with a concentration series of the fungicide. After
incubation (e.g., 7 days at 25°C), the colony diameter is measured. ECso values are calculated
by comparing growth reduction relative to an untreated control [3].

¢ Evaluating Enzyme Inhibition

o Purpose: To confirm direct inhibition of the SDH enzyme and study binding affinity [3].

o Protocol: Mitochondrial fractions are isolated from fungal mycelia. SDH activity is measured by
monitoring the succinate-dependent reduction of a dye like 2,6-dichlorophenolindophenol
(DCPIP) at 600 nm. The fungicide is added to the reaction mixture, and the percentage
inhibition of activity is calculated relative to an untreated control [3].

¢ Molecular Diagnosis of Resistance

o Purpose: To rapidly detect specific resistance mutations in field populations [1].

o Protocol: The TagMan SNP genotyping assay is designed to detect single nucleotide
polymorphisms (SNPs). Fungal DNA is extracted from field samples. The assay uses
sequence-specific primers and fluorescently labeled probes to amplify and detect mutant
versus wild-type alleles in a real-time PCR machine. This method is highly sensitive and can
detect mutant DNA at very low concentrations (<10 pg) [1].

Research Implications and Conclusions

The conflicting cross-resistance data highlights critical considerations for disease management and R&D.

¢ Pathogen-Specific Management: The finding that benzovindiflupyr can control some boscalid-
resistant strains of Botrytis cinerea makes it a valuable rotational or mixture partner in resistance
management programs for this pathogen [1].

¢ Resistance Risk: The potential for positive cross-resistance, as seen in Sclerotium rolfsii and
Clarireedia spp., underscores that all SDHIs carry a medium to high resistance risk. Once a
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resistance mutation emerges, it can spread within a population [2] [4] [3].

¢ Novel Properties of Benzovindiflupyr: Beyond its fungicidal activity, research indicates that
benzovindiflupyr can reduce plant transpiration, leading to a "water-saving" effect. This may
contribute to increased yield under drought stress, independent of disease control [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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